Cas no 874219-28-0 (3-(Diethylcarbamoyl)-4-fluorophenylboronic acid)

• Product name: 3-(Diethylcarbamoyl)-4-fluorophenylboronic acid
• CAS No: 874219-28-0
• MF: C₁₁H₁₅BFNO₃
• MW: 239.0511
• MDL: MFCD08235047
• CID: 709629
• PubChem ID: 44717541

3-(Diethylcarbamoyl)-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Diethylcarbamoyl)-4-fluorophenyl)boronic acid
• 3-Diethylcarbamoyl-4-fluorobenzeneboronic acid
• [3-(diethylcarbamoyl)-4-fluoro-phenyl]boronic acid
• [3-(diethylcarbamoyl)-4-fluorophenyl]boronic acid
• 3-(Diethylcarbamoyl)-4-fluorophenylboronic acid
• Boronic acid,B-[3-[(diethylamino)carbonyl]-4-fluorophenyl]-
• 5-Borono-N,N-diethyl-2-fluorobenzamide
• PC4997
• SBB099033
• AM87317
• BC001877
• DIETHYL 5-BORONO-2-FLUOROBENZAMIDE
• AX8217905
• X1428
• ST24034264
• 3-(Diethylcarbamoyl)-4-fluorobenzeneboronic acid
• A842145
• (3-Diethylaminocarbonyl-
• 3-(diethylcarbamoyl)-4-fluorophenylboronic acid, AldrichCPR
• I12383
• [3-(diethylcarbamoyl)-4-fluoranyl-phenyl]boronic acid
• 874219-28-0
• AS-49581
• (3-Diethylaminocarbonyl-4-fluorobenzene)boronic acid
• MFCD08235047
• (3-(Diethylcarbamoyl)-4-fluorophenyl)boronicacid
• AKOS015838578
• [3-[diethylamino(oxo)methyl]-4-fluorophenyl]boronic acid
• DTXSID40660223

• MDL： MFCD08235047
• Inchi： 1S/C11H15BFNO3/c1-3-14(4-2)11(15)9-7-8(12(16)17)5-6-10(9)13/h5-7,16-17H,3-4H2,1-2H3
• InChI Key： CINQYDGBDNUJIH-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1C(N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 239.11300
• Monoisotopic Mass: 239.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• Density: 1.21
• Melting Point: 133-135
• Boiling Point: 437.2°C at 760 mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.526
• PSA: 60.77000
• LogP: -0.01250

3-(Diethylcarbamoyl)-4-fluorophenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

3-(Diethylcarbamoyl)-4-fluorophenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters